Cas no 1022921-38-5 (1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole)

• Product Name: 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole
• CAS No: 1022921-38-5
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• MDL: MFCD05025767
• CID: 5166163
• PubChem ID: 866895
• Update Time: 2025-05-26

1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2,3-dihydro-1H-indole
• 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole

• MDL： MFCD05025767
• Inchi： 1S/C13H15N3O2S/c1-9-13(10(2)15-14-9)19(17,18)16-8-7-11-5-3-4-6-12(11)16/h3-6H,7-8H2,1-2H3,(H,14,15)
• InChI Key： OCARDLVJPMNZHR-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)NN=C2C)(=O)=O)C2=C(C=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole

1-(3,5-Dimethyl-1H-Pyrazol-4-Yl)Sulfonyl-2,3-Dihydro-1H-Indole: A Comprehensive Overview

The compound with CAS No. 1022921-38-5, commonly referred to as 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and chemical research. This compound has garnered attention due to its unique structural properties and promising applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Pyrazole and indole are two key structural motifs present in this compound. The pyrazole ring, substituted with two methyl groups at the 3 and 5 positions, contributes to the molecule's stability and reactivity. Meanwhile, the indole moiety introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for interactions within biological systems. The sulfonyl group linking these two rings further enhances the molecule's versatility, enabling it to participate in a wide range of chemical reactions.

Recent advancements in synthetic chemistry have made it possible to produce this compound with greater precision and efficiency. Researchers have explored various synthetic pathways, including multi-component reactions and catalytic processes, to optimize its synthesis. These methods not only improve yield but also reduce the environmental impact of production, aligning with current green chemistry principles.

The biological activity of 1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl-2,3-dihydro-1H-indole has been extensively studied in vitro and in vivo. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key enzymes involved in metabolic pathways has opened new avenues for its application in metabolic disease management.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles. Studies using advanced analytical techniques such as LC-MS/MS have provided insights into its metabolic pathways and clearance mechanisms. These findings are critical for optimizing dosing regimens and ensuring therapeutic efficacy while minimizing adverse effects.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinities to various protein targets, providing a rationale for its therapeutic potential. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity, paving the way for novel chemical transformations.

Despite its promising attributes, challenges remain in fully harnessing the potential of 1-(3,5-dimethyl-1H-pyrazol-4-Yl)sulfonyl-2,3-dihydro-1H-indole. Issues such as scalability of synthesis and long-term toxicity need to be addressed before it can be transitioned into clinical use. Collaborative efforts between academia and industry are essential to overcoming these barriers and bringing this compound closer to real-world applications.

In conclusion, CAS No. 1022921-38-5 represents a cutting-edge molecule with immense potential in the pharmaceutical sector. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future drug development pipelines. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.